Cas no 1864977-18-3 (5-(Methylsulfamoyl)pyridine-2-carboxamide)

• Product Name: 5-(Methylsulfamoyl)pyridine-2-carboxamide
• CAS No: 1864977-18-3
• MF: C₇H₉N₃O₃S
• MW: 215.229659795761
• CID: 6171869
• PubChem ID: 130548884
• Update Time: 2025-07-18

5-(Methylsulfamoyl)pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(Methylsulfamoyl)pyridine-2-carboxamide
• 1864977-18-3
• EN300-1453212

• Inchi： 1S/C7H9N3O3S/c1-9-14(12,13)5-2-3-6(7(8)11)10-4-5/h2-4,9H,1H3,(H2,8,11)
• InChI Key： NJUKFNUWMPGSTN-UHFFFAOYSA-N
• SMILES： S(C1C=NC(C(N)=O)=CC=1)(NC)(=O)=O

Computed Properties

• Exact Mass: 215.03646233g/mol
• Monoisotopic Mass: 215.03646233g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 111Ų

Additional information on 5-(Methylsulfamoyl)pyridine-2-carboxamide

Research Briefing on 5-(Methylsulfamoyl)pyridine-2-carboxamide (CAS: 1864977-18-3): Recent Advances and Applications

5-(Methylsulfamoyl)pyridine-2-carboxamide (CAS: 1864977-18-3) is a sulfonamide derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate or active pharmaceutical ingredient (API) in the development of novel drugs targeting various diseases, including cancer, inflammatory disorders, and infectious diseases. This research briefing aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and preclinical or clinical applications.

One of the most notable advancements in the study of 5-(Methylsulfamoyl)pyridine-2-carboxamide is its application in kinase inhibition. Kinases are critical enzymes involved in signal transduction pathways, and their dysregulation is often associated with diseases such as cancer. Recent research has demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases, making them promising candidates for targeted cancer therapies. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's ability to selectively inhibit the JAK-STAT pathway, which is implicated in various hematologic malignancies.

In addition to its kinase inhibitory properties, 5-(Methylsulfamoyl)pyridine-2-carboxamide has also been investigated for its anti-inflammatory effects. A study conducted by researchers at the University of Cambridge revealed that the compound can modulate the activity of NF-κB, a transcription factor that plays a central role in inflammation. This finding suggests potential applications in the treatment of chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. The study further elucidated the compound's structure-activity relationship (SAR), providing valuable insights for the design of more potent derivatives.

The synthesis of 5-(Methylsulfamoyl)pyridine-2-carboxamide has also been a subject of recent research. A team at MIT developed a novel, high-yield synthetic route that minimizes the use of hazardous reagents, aligning with the principles of green chemistry. This advancement not only improves the scalability of production but also reduces the environmental impact associated with traditional synthetic methods. The detailed synthetic protocol, including optimization of reaction conditions and purification techniques, was published in the journal Organic Process Research & Development in early 2023.

Despite these promising developments, challenges remain in the clinical translation of 5-(Methylsulfamoyl)pyridine-2-carboxamide. Pharmacokinetic studies have indicated that the compound exhibits moderate bioavailability, necessitating further structural modifications to enhance its drug-like properties. Additionally, toxicity profiling in animal models has revealed some off-target effects, which must be addressed to ensure safety in human trials. Ongoing research is focused on addressing these limitations through medicinal chemistry optimization and formulation strategies.

In conclusion, 5-(Methylsulfamoyl)pyridine-2-carboxamide (CAS: 1864977-18-3) represents a versatile scaffold with significant potential in drug discovery. Its applications in kinase inhibition and anti-inflammatory therapy, coupled with advancements in synthetic methodologies, underscore its importance in the field. Future research should prioritize the optimization of its pharmacokinetic and safety profiles to facilitate its transition from bench to bedside. This compound exemplifies the intersection of chemistry and biology, offering a promising avenue for the development of next-generation therapeutics.